Cas no 305818-67-1 (1,2-Bis(2R,5R)-2,5-(dimethylphospholanoethane(cyclooctadiene)rhodium(I) tetrafluoroborate)

• Product Name: 1,2-Bis(2R,5R)-2,5-(dimethylphospholanoethane(cyclooctadiene)rhodium(I) tetrafluoroborate
• CAS No: 305818-67-1
• MF: C₂₂H₄₀BF₄P₂Rh
• MW: 556.210644721985
• MDL: MFCD32853738
• CID: 300000
• PubChem ID: 24885288
• Update Time: 2025-07-23

1,2-Bis(2R,5R)-2,5-(dimethylphospholanoethane(cyclooctadiene)rhodium(I) tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• (+)-1,2-BIS((2R,5R)-2,5-DIMETHYLPHOSPHOLANO)ETHANE(CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE
• (+)-1 2-Bis((2R 5R)-2 5-Dimethylphospholano)Ethane(Cyclooctadiene)Rhodium (I) Tetrafluoroborate (R R)-ME-Bpe-RH
• (1Z,5Z)-cycloocta-1,5-diene,(2R,5R)-1-[2-[(2R,5R)-2,5-dimethylphospholan-1-yl]ethyl]-2,5-dimethylphospholane,rhodium,tetrafluoroborate
• 1,2-Bis((2R,5R)-2,5-dimethylphospholano)ethane(cyclooctadiene)rhodium(I) tetrafluoroborate
• 1,2-Bis[(2R,5R)-2,5-(dimethylphospholano]ethane(cyclooctadiene)rhodium(I) tetrafluoroborate
• (1Z,5Z)-Cycloocta-1,5-diene;(2R,5R)-1-[2-[(2R,5R)-2,5-dimethylphospholan-1-yl]ethyl]-2,5-dimethylphospholane;rhodium;tetrafluoroborate
• MFCD32853738
• 305818-67-1
• J-018028
• (+)-1,2-Bis((2R,5R)-2,5-dimethylphospholano)ethane(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, 98+% (R,R)-Me-BPE-Rh
• (+)-1,2-Bis((2R,5R)-2,5-dimethylphospholano)ethane(cyclooctadiene)rhodium(I) tetrafluoroborate
• DTXSID30584863
• LKVIVYCYPYTYSO-ZTCBNWEGSA-N
• 1,2-Bis(2R,5R)-2,5-(dimethylphospholanoethane(cyclooctadiene)rhodium(I) tetrafluoroborate

• MDL： MFCD32853738
• Inchi： 1S/C14H28P2.C8H12.BF4.Rh/c1-11-5-6-12(2)15(11)9-10-16-13(3)7-8-14(16)4;1-2-4-6-8-7-5-3-1;2-1(3,4)5;/h11-14H,5-10H2,1-4H3;1-2,7-8H,3-6H2;;/q;;-1;/b;2-1-,8-7-;;/t11-,12-,13-,14-;;;/m1.../s1
• InChI Key： LKVIVYCYPYTYSO-ZTCBNWEGSA-N
• SMILES： [Rh].P1(CCP2[C@H](C)CC[C@H]2C)[C@H](C)CC[C@H]1C.F[B-](F)(F)F.C1C=CCCC=CC1 |c:22,26|

Computed Properties

• Exact Mass: 556.16900
• Monoisotopic Mass: 556.16894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Boiling Point: 332.3°C at 760 mmHg
• Flash Point: 162.1°C
• PSA: 27.18000
• LogP: 9.06460
• Solubility: Not available
• Sensitiveness: air sensitive

1,2-Bis(2R,5R)-2,5-(dimethylphospholanoethane(cyclooctadiene)rhodium(I) tetrafluoroborate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 1,2-Bis(2R,5R)-2,5-(dimethylphospholanoethane(cyclooctadiene)rhodium(I) tetrafluoroborate

Introduction to 1,2-Bis(2R,5R)-2,5-(dimethylphospholanoethane(cyclooctadiene)rhodium(I) tetrafluoroborate (CAS No. 305818-67-1)

The compound 1,2-Bis(2R,5R)-2,5-(dimethylphospholanoethane(cyclooctadiene)rhodium(I) tetrafluoroborate, identified by its CAS number 305818-67-1, represents a significant advancement in the field of organometallic chemistry and catalysis. This rhodium-based complex has garnered considerable attention due to its unique structural features and remarkable catalytic properties, particularly in the realm of asymmetric synthesis and polymerization reactions. The intricate coordination environment of the rhodium center, facilitated by the bidentate phospholanoethane ligands and the cyclooctadiene moiety, imparts exceptional chiral control and stability, making it a valuable tool for synthetic chemists.

In recent years, the development of efficient and selective catalysts has been a cornerstone of research in pharmaceuticals and materials science. The 1,2-Bis(2R,5R)-2,5-(dimethylphospholanoethane(cyclooctadiene)rhodium(I) tetrafluoroborate has emerged as a standout catalyst in this domain. Its ability to facilitate highly enantioselective reactions under mild conditions has opened new avenues for the synthesis of chiral molecules, which are crucial in medicinal chemistry. The complex’s robust phospholanoethane ligands provide excellent bite angle control around the rhodium center, ensuring high geometric fidelity in catalytic transformations.

One of the most compelling aspects of this compound is its application in cross-coupling reactions. Cross-coupling reactions are fundamental to constructing complex organic molecules and are widely employed in the pharmaceutical industry. The 1,2-Bis(2R,5R)-2,5-(dimethylphospholanoethane(cyclooctadiene)rhodium(I) tetrafluoroborate has demonstrated exceptional efficiency in coupling reactions such as Suzuki-Miyaura and Heck reactions. These reactions are pivotal for forming carbon-carbon bonds in a controlled manner, enabling the synthesis of intricate molecular architectures.

The use of this catalyst has also shown promise in polymerization processes. Specifically, it has been employed in the polymerization of olefins to produce polymers with tailored properties. The chiral environment provided by the catalyst allows for the synthesis of polymers with high enantiomeric excess, which can exhibit unique optical and mechanical properties. These advancements have significant implications for the development of novel materials with applications ranging from biodegradable plastics to advanced coatings.

Recent studies have highlighted the compound’s potential in pharmaceutical applications. The ability to catalyze asymmetric hydrogenation with high selectivity has made it a valuable tool for producing chiral intermediates for drug candidates. For instance, it has been used to synthesize key intermediates for nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The mild reaction conditions required and minimal byproduct formation make this catalyst environmentally friendly and economically viable for industrial processes.

The structural features of 1,2-Bis(2R,5R)-2,5-(dimethylphospholanoethane(cyclooctadiene)rhodium(I) tetrafluoroborate also contribute to its stability under various reaction conditions. The cyclooctadiene ligand provides steric protection to the rhodium center while maintaining flexibility, allowing for a wide range of substrates to be accommodated without losing catalytic activity. Additionally, the tetrafluoroborate counterion enhances solubility and compatibility with polar solvents commonly used in catalytic reactions.

In conclusion,1,2-Bis(2R,5R)-2,5-(dimethylphospholanoethane(cyclooctadiene)rhodium(I) tetrafluoroborate (CAS No. 305818-67-1) is a versatile and highly effective catalyst with broad applications in organic synthesis. Its unique combination of chiral control and thermal stability positions it as a cornerstone material in modern chemical research. As advancements continue to be made in understanding its mechanistic details and expanding its utility across different reaction types,this compound is poised to play an increasingly pivotal role in both academic research and industrial applications.